Cas no 172879-57-1 (Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-)

Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]- structure
172879-57-1 structure
Product Name:Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-
CAS No:172879-57-1
MF:C13H14N2O2S
MW:262.327461719513
CID:1356629
Update Time:2024-08-17

Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-
    • Inchi: 1S/C13H14N2O2S/c1-10-3-5-13(6-4-10)18(16,17)9-12-7-8-14-15-11(12)2/h3-8H,9H2,1-2H3
    • InChI Key: FYTUVSYFEPDPDB-UHFFFAOYSA-N
    • SMILES: C1(C)=NN=CC=C1CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 262.07772

Experimental Properties

  • Density: 1.243±0.06 g/cm3(Predicted)
  • Boiling Point: 522.9±50.0 °C(Predicted)
  • PSA: 59.92
  • pka: 2.49±0.10(Predicted)
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